Cas no 133149-51-6 (2-Propenethioamide, 2-cyano-3-(4-hydroxyphenyl)-)

• Product Name: 2-Propenethioamide, 2-cyano-3-(4-hydroxyphenyl)-
• CAS No: 133149-51-6
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 1232430
• PubChem ID: 135477883
• Update Time: 2025-04-20

2-Propenethioamide, 2-cyano-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide, 2-cyano-3-(4-hydroxyphenyl)-
• 3-amino-2-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfanylprop-2-enenitrile
• CCG-243655
• AKOS001145816
• 133149-51-6
• HMS1789J03
• (E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enethioamide

• Inchi： 1S/C10H8N2OS/c11-6-8(10(12)14)5-7-1-3-9(13)4-2-7/h1-5,13H,(H2,12,14)/b8-5+
• InChI Key： IUXXGYNXYSCATI-VMPITWQZSA-N
• SMILES： S=C(/C(/C#N)=C/C1C=CC(=CC=1)O)N

Computed Properties

• Exact Mass: 204.03573406g/mol
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų